Cas no 2168169-46-6 (2-(chlorodifluoromethyl)-5-(3,6-dihydro-2H-pyran-4-yl)pyrimidine)

• Product Name: 2-(chlorodifluoromethyl)-5-(3,6-dihydro-2H-pyran-4-yl)pyrimidine
• CAS No: 2168169-46-6
• MF: C₁₀H₉ClF₂N₂O
• MW: 246.641068220139
• CID: 6323670
• PubChem ID: 165784014
• Update Time: 2025-10-20

2-(chlorodifluoromethyl)-5-(3,6-dihydro-2H-pyran-4-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(chlorodifluoromethyl)-5-(3,6-dihydro-2H-pyran-4-yl)pyrimidine
• 2168169-46-6
• EN300-1586933

• Inchi： 1S/C10H9ClF2N2O/c11-10(12,13)9-14-5-8(6-15-9)7-1-3-16-4-2-7/h1,5-6H,2-4H2
• InChI Key： PRODVOQQGKDUBK-UHFFFAOYSA-N
• SMILES： ClC(C1=NC=C(C=N1)C1=CCOCC1)(F)F

Computed Properties

• Exact Mass: 246.0371469g/mol
• Monoisotopic Mass: 246.0371469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35Ų

Additional information on 2-(chlorodifluoromethyl)-5-(3,6-dihydro-2H-pyran-4-yl)pyrimidine

Professional Introduction to Compound with CAS No. 2168169-46-6 and Product Name: 2-(chlorodifluoromethyl)-5-(3,6-dihydro-2H-pyran-4-yl)pyrimidine

2-(chlorodifluoromethyl)-5-(3,6-dihydro-2H-pyran-4-yl)pyrimidine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2168169-46-6, represents a promising candidate for further exploration in drug discovery and development. The molecular structure of this compound incorporates both chlorodifluoromethyl and 3,6-dihydro-2H-pyran-4-yl functional groups, which are strategically positioned to enhance its biological activity and potential therapeutic applications.

The chlorodifluoromethyl moiety is particularly noteworthy due to its role as a versatile intermediate in synthetic chemistry. This group has been extensively studied for its ability to participate in various nucleophilic substitution reactions, making it a valuable tool for constructing complex molecular architectures. In the context of drug development, the incorporation of chlorodifluoromethyl units often enhances the metabolic stability and bioavailability of lead compounds. Furthermore, the presence of fluorine atoms can influence the electronic properties of the molecule, potentially improving its binding affinity to biological targets.

On the other hand, the 3,6-dihydro-2H-pyran-4-yl substituent introduces a cyclic structure that can contribute to the rigidity and solubility of the compound. Pyran derivatives are well-documented for their diverse pharmacological properties, including antiviral, antibacterial, and anticancer activities. The specific arrangement of atoms within this ring system may facilitate interactions with biological macromolecules, such as enzymes and receptors, thereby modulating cellular processes. This dual functionality makes 2-(chlorodifluoromethyl)-5-(3,6-dihydro-2H-pyran-4-yl)pyrimidine a compelling subject for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with unprecedented accuracy. By leveraging these techniques, scientists have been able to identify potential binding sites and interaction patterns between 2-(chlorodifluoromethyl)-5-(3,6-dihydro-2H-pyran-4-yl)pyrimidine and target proteins. These insights have been instrumental in refining synthetic strategies and optimizing lead compounds for clinical trials. For instance, studies have suggested that modifications to the chlorodifluoromethyl group can significantly alter the pharmacokinetic profile of the molecule, potentially leading to improved therapeutic outcomes.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. Heterocycles are known for their structural diversity and biological relevance, making them ideal candidates for modulating various disease pathways. The pyrimidine core is particularly noteworthy due to its presence in numerous bioactive natural products and synthetic drugs. By integrating different functional groups into this scaffold, researchers can create molecules with tailored properties that address specific therapeutic needs. The combination of chlorodifluoromethyl and 3,6-dihydro-2H-pyran-4-yl groups in 2-(chlorodifluoromethyl)-5-(3,6-dihydro-2H-pyran-4-yl)pyrimidine exemplifies this approach.

In vitro studies have begun to elucidate the potential mechanisms of action for this compound. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes or receptors involved in cancer progression or inflammation. These findings align with broader trends in medicinal chemistry where small molecules are being designed to disrupt key signaling pathways implicated in human diseases. The structural features of 2-(chlorodifluoromethyl)-5-(3,6-dihydro-2H-pyran-4-yl)pyrimidine appear well-suited for such interactions, providing a strong foundation for further preclinical development.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to streamline the process. These approaches not only improve efficiency but also minimize waste generation—a critical consideration in modern pharmaceutical manufacturing. The ability to produce 2-(chlorodifluoromethyl)-5-(3,6-dihydro-2H-pyran-4-yl)pyrimidine on a scalable basis will be essential for advancing it through clinical trials and towards commercialization.

As research continues to uncover new therapeutic targets and treatment strategies, compounds like 2-(chlorodifluoromethyl)-5-(3,6-dihydro-2H-pyran-4-ylyl)pyrimidine will play an increasingly important role in addressing unmet medical needs. The integration of cutting-edge chemical biology techniques with traditional pharmacological approaches will be key to unlocking their full potential. Collaborative efforts between academia and industry are necessary to translate these findings into tangible benefits for patients worldwide.

The future prospects for this compound are promising given its unique structural features and potential biological activities. Ongoing research aims to refine its chemical properties further through structure-based design principles derived from experimental data and computational modeling. By systematically exploring analogues derived from 2-(chlorodifluoromethyl)-5-(3-hydroxypropyl)pyrimidine, scientists hope to identify even more potent derivatives with enhanced selectivity profiles.